Cas no 900001-03-8 (N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 900001-03-8
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5493459
• PubChem ID: 7584980
• Update Time: 2025-06-13

N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467545
• F2795-0396
• N1-(4-carbamoylphenyl)-N2-(2-methoxyphenethyl)oxalamide
• VU0499485-1
• 900001-03-8
• N-(4-carbamoylphenyl)-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide
• N'-(4-carbamoylphenyl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
• N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide

• Inchi： 1S/C18H19N3O4/c1-25-15-5-3-2-4-12(15)10-11-20-17(23)18(24)21-14-8-6-13(7-9-14)16(19)22/h2-9H,10-11H2,1H3,(H2,19,22)(H,20,23)(H,21,24)
• InChI Key： LYHSVPBPOAGDMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCNC(C(NC1C=CC(C(N)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide

Professional Introduction to N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 900001-03-8)

N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide, a compound with the CAS number 900001-03-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular biology.

The molecular formula of this compound can be expressed as C₂₀H₂₃N₃O₃, which highlights its complex composition involving multiple functional groups. The presence of a carbamoyl group at the 4-position of the phenyl ring and an ethylethanediamide moiety at the 2-position of another phenyl ring contributes to its unique chemical properties. These structural features make it a versatile intermediate in synthesizing more complex molecules, particularly in the realm of bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide. Its dual functionality allows for interactions with various biological targets, making it a promising candidate for developing novel therapeutic agents. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Recent research has demonstrated that derivatives of this compound can interact with inflammatory cytokines and oxidative stress markers, suggesting a possible therapeutic benefit in conditions such as arthritis and neurodegenerative diseases. The methoxy group at the 2-position of the second phenyl ring is particularly noteworthy, as it enhances solubility and bioavailability, making it more suitable for pharmaceutical applications.

The synthesis of N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that enable such intricate molecular constructions.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical research. Studies have shown that N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for long-term storage and transportation without significant degradation.

In addition to its pharmacological potential, this compound has shown promise in material science applications. Its unique molecular structure allows for interactions with polymers and other materials, making it a candidate for developing novel coatings and adhesives with enhanced properties such as durability and biocompatibility.

The future prospects of N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide are vast and multifaceted. Ongoing research aims to further elucidate its mechanisms of action and explore new derivatives that may enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, leading to novel drug candidates that could address unmet medical needs.

The regulatory landscape for this compound is also evolving, with increasing emphasis on safety and efficacy evaluations before clinical trials. Regulatory bodies worldwide are implementing stringent guidelines to ensure that new chemical entities like N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethylethanediamide are thoroughly tested before being approved for human use. This rigorous approach ensures that patients receive safe and effective treatments derived from well-characterized compounds.

In conclusion, N-(4-carbamoylphenyl)-N'-2-(2-methoxyphenyl)ethane-diamide (CAS No. 900001-03-8) stands out as a remarkable compound with diverse applications in pharmaceuticals and material science. Its complex molecular structure, coupled with its potential biological activities, makes it a valuable asset in ongoing research efforts aimed at developing innovative therapies for various diseases. As scientific understanding continues to evolve, this compound is poised to play a significant role in shaping the future of medicine and materials science.